Cas no 1383626-31-0 (2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1383626-31-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD22375195
• CID: 4698095
• PubChem ID: 71308099
• Update Time: 2025-06-07

2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-isobutylthiazole-4-carboxylic acid
• 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• 2-amino-5-isobutyl-1,3-thiazole-4-carboxylic acid
• STL309657
• BBL033280

• MDL： MFCD22375195
• Inchi： 1S/C8H12N2O2S/c1-4(2)3-5-6(7(11)12)10-8(9)13-5/h4H,3H2,1-2H3,(H2,9,10)(H,11,12)
• InChI Key： BDBZLWWAHLRGEV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)O)=C1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Topological Polar Surface Area: 104

Additional information on 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-Amino-5-(2-Methylpropyl)-1,3-Thiazole-4-Carboxylic Acid (CAS No. 1383626-31-0)

2-Amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1383626-31-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic uses. The unique structure of this compound, characterized by its thiazole ring and amino and carboxylic acid functional groups, makes it an interesting target for various research endeavors.

The chemical structure of 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid consists of a thiazole ring substituted with an amino group at the 2-position and a carboxylic acid group at the 4-position. Additionally, a 2-methylpropyl group is attached to the 5-position of the thiazole ring. This combination of functional groups provides a rich platform for chemical modifications and derivatization, which can be leveraged to enhance its pharmacological properties.

In recent years, there has been growing interest in the development of thiazole-based compounds for their potential therapeutic applications. Thiazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific structure of 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid has been investigated for its potential as a lead compound in drug discovery programs.

One notable area of research involves the use of thiazoles as inhibitors of specific enzymes involved in disease pathways. For instance, studies have explored the ability of thiazole derivatives to inhibit kinases, which are key targets in cancer therapy. The carboxylic acid group in 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid can form hydrogen bonds with the active site residues of enzymes, thereby enhancing its binding affinity and inhibitory activity.

Beyond enzyme inhibition, thiazoles have also been investigated for their potential as metal chelators. The presence of both nitrogen and sulfur atoms in the thiazole ring allows these compounds to coordinate with metal ions, which can be useful in developing new chelation therapies for metal-related disorders such as Wilson's disease or Alzheimer's disease.

In addition to its biological activities, 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid has been studied for its synthetic utility. The amino and carboxylic acid functional groups provide multiple points for chemical modification, enabling the synthesis of a wide range of derivatives with varying properties. This versatility makes it an attractive starting material for combinatorial chemistry approaches in drug discovery.

The synthesis of 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid typically involves multi-step reactions that include the formation of the thiazole ring and subsequent functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

The physical and chemical properties of 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid have also been characterized in detail. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in various biological assays and formulations.

In conclusion, 2-amino-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1383626-31-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and versatile functional groups make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, contributing to the advancement of drug discovery efforts.